Cas no 461-20-1 (Magnesium, bromo(3,3,3-trifluoropropyl)-)

Magnesium bromo(3,3,3-trifluoropropyl)- is an organomagnesium compound featuring a trifluoropropyl group bonded to a magnesium bromide moiety. This reagent is particularly valuable in organic synthesis, especially for introducing the 3,3,3-trifluoropropyl group into target molecules via Grignard-type reactions. Its high reactivity and selectivity make it suitable for constructing fluorinated organic compounds, which are of interest in pharmaceuticals, agrochemicals, and materials science due to the unique properties imparted by fluorine substitution. The compound is typically handled under inert conditions to preserve its stability and reactivity. Its compatibility with various functional groups enhances its utility in complex synthetic pathways.
Magnesium, bromo(3,3,3-trifluoropropyl)- structure
461-20-1 structure
Product name:Magnesium, bromo(3,3,3-trifluoropropyl)-
CAS No:461-20-1
MF:C3H4BrF3Mg
MW:201.268071174622
MDL:MFCD18253636
CID:1517491
PubChem ID:14384326

Magnesium, bromo(3,3,3-trifluoropropyl)- Chemical and Physical Properties

Names and Identifiers

    • Magnesium, bromo(3,3,3-trifluoropropyl)-
    • (3,3,3-trifluoropropyl)magnesium bromide
    • (3,3,3-Trifluoropropyl)magnesium bromide, 0.50 M in 2-MeTHF
    • magnesium;1,1,1-trifluoropropane;bromide
    • CF3CH2CH2MgBr
    • PAVBFVDIWOBMCX-UHFFFAOYSA-M
    • (3,3,3-Trifluoropropyl)magnesium bromide, 0.50 M in THF
    • 461-20-1
    • SCHEMBL10142
    • MDL: MFCD18253636
    • Inchi: InChI=1S/C3H4F3.BrH.Mg/c1-2-3(4,5)6;;/h1-2H2;1H;/q;;+1/p-1
    • InChI Key: PAVBFVDIWOBMCX-UHFFFAOYSA-M
    • SMILES: [CH2]CC(F)(F)F.[Br-].[Mg+]

Computed Properties

  • Exact Mass: 199.92982
  • Monoisotopic Mass: 199.92989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 44.3
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Magnesium, bromo(3,3,3-trifluoropropyl)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB430726-50 ml
(3,3,3-Trifluoropropyl)magnesium bromide, 0.5M; .
461-20-1
50 ml
€906.00 2023-09-04
abcr
AB430726-100 ml
(3,3,3-Trifluoropropyl)magnesium bromide, 0.5M; .
461-20-1
100 ml
€1562.00 2023-09-04

Magnesium, bromo(3,3,3-trifluoropropyl)- Related Literature

Additional information on Magnesium, bromo(3,3,3-trifluoropropyl)-

Comprehensive Overview of Magnesium, bromo(3,3,3-trifluoropropyl)- (CAS No. 461-20-1)

Magnesium, bromo(3,3,3-trifluoropropyl)- (CAS No. 461-20-1) is a specialized organomagnesium compound with significant applications in synthetic chemistry and material science. This compound, characterized by its unique trifluoropropyl group, has garnered attention for its role in facilitating advanced Grignard reactions and serving as a precursor for fluorinated polymers. Its molecular structure combines the reactivity of magnesium with the stability imparted by the bromo and trifluoropropyl moieties, making it a versatile reagent in modern laboratories.

In recent years, the demand for fluorinated compounds like Magnesium, bromo(3,3,3-trifluoropropyl)- has surged due to their thermal stability and chemical resistance. Researchers are increasingly exploring its potential in pharmaceutical intermediates, agrochemical formulations, and high-performance coatings. A trending topic in scientific forums revolves around its eco-friendly synthesis methods, aligning with the global push for green chemistry. Users frequently search for "CAS 461-20-1 solubility" or "trifluoropropyl Grignard reagent applications," reflecting its relevance in niche chemical processes.

The compound’s physicochemical properties, such as its melting point and solubility in organic solvents, are critical for industrial applications. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to verify its purity, a point often queried in academic discussions. Notably, its compatibility with cross-coupling reactions has made it a staple in catalysis research, addressing queries like "how to handle air-sensitive organomagnesium compounds."

From a commercial perspective, Magnesium, bromo(3,3,3-trifluoropropyl)- is supplied under stringent quality controls to meet the needs of R&D laboratories and large-scale production. Safety data sheets emphasize proper storage conditions—often under inert atmospheres—to prevent degradation, a detail frequently searched alongside "CAS 461-20-1 storage guidelines." Innovations in its packaging, such as sealed ampoules, cater to user concerns about reagent longevity.

Emerging studies highlight its role in advanced material synthesis, particularly in fluoropolymer development for electronics and aerospace. This aligns with searches for "fluorinated compounds in flexible electronics" or "heat-resistant materials." The compound’s ability to introduce trifluoromethyl groups into organic frameworks is another hot topic, driving its adoption in drug discovery pipelines.

In summary, Magnesium, bromo(3,3,3-trifluoropropyl)- (CAS No. 461-20-1) bridges fundamental research and industrial innovation. Its multifaceted applications, coupled with growing interest in sustainable synthesis, position it as a compound of enduring scientific and commercial value. For researchers, staying updated on its latest uses—via queries like "recent patents involving CAS 461-20-1"—is essential to leveraging its full potential.

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